Cas no 1341407-91-7 (2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one)
1341407-91-7 structure
Product Name:2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
CAS No:1341407-91-7
MF:C11H6F3NO
MW:225.166653156281
CID:6305845
PubChem ID:62961523
Update Time:2024-01-13
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
- AKOS012259560
- EN300-1928632
- 1341407-91-7
- CS-0290000
-
- Inchi： 1S/C11H6F3NO/c12-11(13,14)10(16)9-3-1-2-7-6-15-5-4-8(7)9/h1-6H
- InChI Key： HZDFEPZTYRZPHT-UHFFFAOYSA-N
- SMILES： FC(C(C1=CC=CC2C=NC=CC1=2)=O)(F)F
Computed Properties
- Exact Mass: 225.04014830g/mol
- Monoisotopic Mass: 225.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 30Ų
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1928632-0.05g |
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one |
1341407-91-7 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1928632-0.1g |
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one |
1341407-91-7 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1928632-0.25g |
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one |
1341407-91-7 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1928632-0.5g |
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one |
1341407-91-7 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1928632-1.0g |
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one |
1341407-91-7 | 1g |
$871.0 | 2023-06-02 | ||
| Enamine | EN300-1928632-2.5g |
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one |
1341407-91-7 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1928632-5.0g |
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one |
1341407-91-7 | 5g |
$2525.0 | 2023-06-02 | ||
| Enamine | EN300-1928632-10.0g |
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one |
1341407-91-7 | 10g |
$3746.0 | 2023-06-02 | ||
| Enamine | EN300-1928632-1g |
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one |
1341407-91-7 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1928632-5g |
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one |
1341407-91-7 | 5g |
$2650.0 | 2023-09-17 |
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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